2-Amino-5-methoxypyridine

• IUPAC Name: 5-methoxypyridin-2-amine
• InChI: InChI=1S/C6H8N2O/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8)
• InChI Key: XJKJHILCYUUVSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1)N
• Molecular Formula: C6H8N2O
• DSSTOX Substance ID: DTXSID50462174
• Molecular Weight: 124.14 g/mol
• CAS RN: 10167-97-2

Description

2-Amino-5-methoxypyridine (2-AMP) is a heterocyclic compound that is found naturally in plants, animals, and microorganisms. It is a derivative of pyridine, a six-membered aromatic nitrogen-containing ring, and is used in a variety of scientific research applications. 2-AMP has several unique properties that make it an attractive option for laboratory experiments and research. In

Safety and Hazards

2-Amino-5-methoxypyridine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Future Directions

Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules. There is a need for a single robust method allowing the selective introduction of multiple functional groups. The application of this methodology further provided a privileged pyridine scaffold containing biologically relevant molecules and direct drug/natural product conjugation with ethyl 2-methyl nicotinate.

Mechanism of Action

Target of Action

This compound is a synthetic molecule and its specific biological targets are yet to be identified .

Mode of Action

It is known that the compound’s structure, which includes an amino group and a methoxy group attached to a pyridine ring, could potentially interact with various biological targets .

Biochemical Pathways

It’s worth noting that pyridine derivatives are often involved in various chemical reactions, including suzuki–miyaura cross-coupling .

Pharmacokinetics

The compound’s molecular weight (12414 g/mol) and its structure suggest that it could potentially be absorbed and distributed in the body .

Result of Action

As a synthetic compound, its effects would largely depend on the specific biological targets it interacts with .

Biochemical Analysis

Biochemical Properties

2-Amino-5-methoxypyridine has been identified as an agonist for the nicotinic acetylcholine receptor This suggests that it interacts with this receptor protein, potentially influencing its activity

Cellular Effects

Its role as an agonist for the nicotinic acetylcholine receptor suggests that it may influence cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

As an agonist for the nicotinic acetylcholine receptor, it likely binds to this receptor and influences its activity . This could lead to changes in gene expression and cellular metabolism.

Temporal Effects in Laboratory Settings

It is known that the compound is stable and does not degrade easily

Metabolic Pathways

It is known that the compound interacts with the nicotinic acetylcholine receptor

Synthesis routes and methods I

Procedure details

Add 2-amino-5-bromopyridine (5.0 g, 29 mmol) to a freshly prepared solution of sodium methoxide (1.3 g, 58 mmol) in methanol (50 mL) and then add copper powder (1.8 g, 2.9 mmol). Heat and stir the mixture in a sealed tube at 160° C. for 3 days. Cool, filter through celite and concentrate under reduced pressure. Dissolve the residue in dichloromethane, then wash with water and saturated aqueous sodium chloride. Dry over magnesium sulfate, concentrate under reduced pressure, and subject the residue to silica gel chromatography, eluting with hexane/ethyl acetate; 3:1 to 0:1 to provide the title compound (1.5 g).

Synthesis routes and methods II

Procedure details

17.36 g (corresponding to 74.50 mmol) of 2-bromo-3-methoxy-6-nitropyridine was dissolved in 520 mL of ethanol, and 11.63 g (50% wet) of 10% palladium-carbon was added thereto under argon atmosphere. To the mixture, 88.4 mL of hydrazine monohydrate was added dropwise. After the reaction mixture was refluxed for 45 minutes, the reaction solution was cooled down to room temperature. Then, after palladium-carbon was filtered off, the residue was washed with ethanol, and the washings were combined with the filtrate. The combined solution was concentrated under reduced pressure. Then, 402 mL of water and 38 mL of conc. aqueous ammonia were added to the concentrate, and the resulting mixture was extracted eight times with chloroform. The combined chloroform layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The resulting crude product was distilled under reduced pressure to obtain 8.14 g (corresponding to 65.57 mmol) of 2-amino-5-methoxypyridine (FIG. 5, Step 3).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

2-Amino-5-methoxypyridine is prepared by combining 55 g. of 2-amino-5-iodopyridine, 20 g. of sodium methoxide, 5 g. of copper powder, 500 ml. of methanol in a glass lined bomb and rocking at 150° C. for 12 hours. Upon concentration to dryness, an extraction with chloroform extracts are dried and evaporated to dryness in vacuo. The residue is chromatographed on 1200 g. of silica gel eluting with 50% ethylacetate and methylenechloride affording 2-amino-5-methoxy pyridine.